Cas no 2172498-90-5 (2,2,3-trifluoro-3-(1-methyl-1H-pyrazol-4-yl)propanoic acid)

• Product Name: 2,2,3-trifluoro-3-(1-methyl-1H-pyrazol-4-yl)propanoic acid
• CAS No: 2172498-90-5
• MF: C₇H₇F₃N₂O₂
• MW: 208.137892007828
• CID: 5568806
• PubChem ID: 165596526
• Update Time: 2023-07-11

2,2,3-trifluoro-3-(1-methyl-1H-pyrazol-4-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1629302
• 2,2,3-trifluoro-3-(1-methyl-1H-pyrazol-4-yl)propanoic acid
• 2172498-90-5

• Inchi： 1S/C7H7F3N2O2/c1-12-3-4(2-11-12)5(8)7(9,10)6(13)14/h2-3,5H,1H3,(H,13,14)
• InChI Key： JOMXYLMZAUOODD-UHFFFAOYSA-N
• SMILES： FC(C(C(=O)O)(F)F)C1C=NN(C)C=1

Computed Properties

• Exact Mass: 208.04596196g/mol
• Monoisotopic Mass: 208.04596196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 55.1Ų